5-Bromo-2-(piperazin-1-yl)thiazole
Overview
Description
5-Bromo-2-(piperazin-1-yl)thiazole is a chemical compound with the molecular formula C7H10BrN3S . It has a molecular weight of 248.143 Da . This compound is part of the class of organic compounds known as thiazoles, which are aromatic heterocyclic compounds .
Synthesis Analysis
The synthesis of this compound and its derivatives involves various reactions such as donor–acceptor, intramolecular nucleophilic substitution, photochemical reaction, arylation, cycloaddition, oxidation, transformation, dimerization, etc . Some old but important methods for the production of thiazole rings include Hantzsch thiazole synthesis, Cook–Heilbron synthesis, Herz synthesis, modified Hantzsch synthesis, etc .Molecular Structure Analysis
The molecular structure of this compound consists of a thiazole ring that carries nitrogen and sulfur atoms . The thiazole ring is highly reactive due to an acidic proton at C-2, which makes it a significant synthon for the production of a wide range of new chemical compounds .Chemical Reactions Analysis
Thiazole undergoes various reactions such as donor–acceptor, intramolecular nucleophilic substitution, photochemical reaction, arylation, cycloaddition, oxidation, transformation, dimerization, etc . These reactions contribute to the versatility of thiazole as a standalone moiety in the development of various drugs and biologically active agents .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 248.143 Da and a monoisotopic mass of 246.977875 Da .Mechanism of Action
While the specific mechanism of action for 5-Bromo-2-(piperazin-1-yl)thiazole is not mentioned in the search results, thiazole derivatives have been found to exhibit a wide range of therapeutic potentials such as antioxidant, anti-tubercular, antibacterial, antifungal, diuretic, anti-cancer, and anti-inflammatory effects .
Safety and Hazards
Future Directions
The thiazole moiety, including 5-Bromo-2-(piperazin-1-yl)thiazole, has received much attention in recent decades, with multiple review articles stressing the significance of the thiazole nucleus in the design and optimization of newer bioactive drug candidates . Future research may focus on further exploring the therapeutic potentials of this compound and its derivatives.
Properties
IUPAC Name |
5-bromo-2-piperazin-1-yl-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrN3S/c8-6-5-10-7(12-6)11-3-1-9-2-4-11/h5,9H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYESJZJBOOVSEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC=C(S2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80593622 | |
Record name | 1-(5-Bromo-1,3-thiazol-2-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80593622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
223514-48-5 | |
Record name | 1-(5-Bromo-1,3-thiazol-2-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80593622 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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